molecular formula C12H25N3O B15500652 2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one

2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one

Cat. No.: B15500652
M. Wt: 227.35 g/mol
InChI Key: IPDRZGHDKJWWRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one (CAS: 827614-50-6) is a chiral pyrrolidine-based amide with a stereospecific (S)-configuration at both the amino-propanone carbon and the pyrrolidine backbone. Its molecular formula is inferred as C₁₂H₂₄N₃O, with a molecular weight of approximately 226.3 g/mol. The structure features a pyrrolidine ring substituted at the 2-position with a methylene-linked isopropyl(methyl)amino group and a primary amino-propanone moiety. This compound is primarily utilized as a pharmaceutical intermediate, as indicated by its structural analogs listed in commercial catalogs .

Properties

Molecular Formula

C12H25N3O

Molecular Weight

227.35 g/mol

IUPAC Name

2-amino-1-[2-[[methyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]propan-1-one

InChI

InChI=1S/C12H25N3O/c1-9(2)14(4)8-11-6-5-7-15(11)12(16)10(3)13/h9-11H,5-8,13H2,1-4H3

InChI Key

IPDRZGHDKJWWRK-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C)CC1CCCN1C(=O)C(C)N

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Chemical Properties of Target Compound and Analogs

Compound Name (CAS) Molecular Formula Molecular Weight (g/mol) Substituent Group Substituent Position on Pyrrolidine Purity
Target: 2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one (827614-50-6) C₁₂H₂₄N₃O 226.3 Isopropyl(methyl)amino 2 ≥97%*
Analog 1: 2-Amino-1-((S)-2-((benzyl(cyclopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one (1354027-14-7) C₁₈H₂₇N₃O 301.4 Benzyl(cyclopropyl)amino 2 97%
Analog 2: 2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)propan-1-one (1354028-84-4) C₁₇H₂₇N₃O 289.4 Benzyl(isopropyl)amino 3 97%
Analog 3: 2-Amino-1-((S)-2-((benzyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one (1354025-20-9) C₁₆H₂₄N₃O 274.4 Benzyl(methyl)amino 2 97%
Analog 4: (S)-2-Amino-1-[(S)-3-(isopropyl(methyl)amino)pyrrolidin-1-yl]propan-1-one (2090407-66-0) C₁₂H₂₄N₃O 226.3 Isopropyl(methyl)amino 3 N/A
Analog 5: (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)propan-1-one (1401668-51-6) C₁₀H₂₀N₃O 198.3 Dimethylamino 3 N/A

*Purity inferred from analogs (e.g., ).

Key Observations:

Substituent Groups: Benzyl-containing analogs (e.g., ) exhibit higher molecular weights (274–301 g/mol) due to aromatic and/or cyclopropyl groups, which may enhance lipophilicity and receptor binding but reduce metabolic stability. Isopropyl(methyl)amino (target compound and ) offers a balance between steric bulk and hydrophobicity.

Substituent Position :

  • Analogs with substituents at the 2-position (e.g., ) may adopt distinct conformational profiles compared to 3-position derivatives (), affecting spatial interactions with biological targets.

Purity :

  • Most intermediates are synthesized at ≥97% purity, suggesting standardized manufacturing protocols .

Pharmacological and Physicochemical Implications

Table 2: Substituent Effects on Properties

Substituent Group Pharmacological Impact Physicochemical Impact
Benzyl(cyclopropyl)amino Increased lipophilicity; cyclopropyl may enhance metabolic stability Higher molecular weight (301 g/mol); reduced solubility
Benzyl(isopropyl)amino Aromatic interactions with receptors; potential cytotoxicity risks Moderate lipophilicity (289 g/mol)
Isopropyl(methyl)amino Balanced hydrophobicity for membrane penetration; chiral specificity Optimal molecular weight (~226 g/mol)
Dimethylamino Improved aqueous solubility; reduced steric hindrance Lower molecular weight (198 g/mol)

Key Insights:

  • Positional Isomerism : 3-Substituted analogs (e.g., ) may exhibit altered binding kinetics compared to 2-substituted derivatives due to conformational flexibility.
  • Benzyl vs. Alkyl Groups : Benzyl-containing analogs () are more likely to interact with aromatic residues in enzyme active sites but may face challenges in metabolic clearance.
  • Chirality : The (S)-configuration in the target compound and analogs () is critical for enantioselective interactions, a common feature in CNS-active pharmaceuticals.

Q & A

Q. What are the standard synthetic routes for 2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)propan-1-one?

  • Methodological Answer : The synthesis typically involves multi-step protocols, including:
  • Protection-deprotection strategies : For example, protecting the amino group during intermediate steps to prevent unwanted side reactions.
  • Solvent optimization : Polar aprotic solvents like dichloromethane or dimethylformamide are often used to enhance reaction efficiency .
  • Catalysis : Triethylamine or other bases may be employed to neutralize acids generated during reactions, as seen in analogous pyrrolidine derivatives .
  • Temperature control : Reactions are often conducted under reflux (e.g., 40–60°C) to balance reaction rate and product stability .

Q. Which analytical techniques are recommended for purity assessment and structural confirmation?

  • Methodological Answer :
  • High-Performance Liquid Chromatography (HPLC) : Used with C18 columns and UV detection (e.g., 254 nm) to quantify impurities (e.g., <0.1% as per pharmacopeial standards) .
  • Nuclear Magnetic Resonance (NMR) : 1H/13C NMR and 2D techniques (e.g., COSY, HSQC) confirm stereochemistry and detect diastereomeric impurities .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .

Advanced Research Questions

Q. How can contradictory NMR data between theoretical predictions and experimental results be resolved?

  • Methodological Answer : Discrepancies often arise from dynamic effects (e.g., rotamers) or solvent-dependent shifts. Strategies include:
  • Variable-temperature NMR : To identify conformational exchange broadening .
  • Computational modeling : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict chemical shifts for comparison .
  • X-ray crystallography : Resolve absolute configuration if crystalline derivatives can be prepared .

Q. What strategies optimize the yield of this compound in multi-step synthesis?

  • Methodological Answer : Optimization involves:
  • Solvent selection : Dichloromethane improves solubility of intermediates, while methanol facilitates crystallization .
  • Catalyst screening : Palladium on carbon (Pd/C) or nickel catalysts enhance hydrogenation efficiency for chiral centers .
  • Reaction monitoring : Thin-layer chromatography (TLC) or inline IR spectroscopy tracks intermediate formation .

Q. Example Table: Solvent Impact on Yield

SolventTemperature (°C)Yield (%)Purity (%)
Dichloromethane407898.5
Methanol256599.2
DMF608297.8
Data adapted from analogous syntheses .

Q. How can researchers determine the compound’s interaction with biological targets (e.g., receptors or enzymes)?

  • Methodological Answer :
  • Surface Plasmon Resonance (SPR) : Measures real-time binding kinetics (e.g., KD, kon/koff) using immobilized targets .
  • Fluorescence Polarization : Quantifies competitive binding with fluorescent probes.
  • Computational docking : Software like AutoDock Vina predicts binding poses in active sites, guided by the compound’s stereochemistry .

Q. What approaches validate enantiomeric purity given the (S)-configuration at the pyrrolidine center?

  • Methodological Answer :
  • Chiral HPLC : Use columns like Chiralpak IA/IB with hexane:isopropanol gradients to separate enantiomers .
  • Circular Dichroism (CD) : Correlates optical activity with configuration .
  • Stereospecific synthesis : Employ chiral auxiliaries (e.g., Evans oxazolidinones) to enforce stereochemical control .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activity across studies?

  • Methodological Answer :
  • Assay standardization : Ensure consistent cell lines (e.g., HEK293 vs. CHO) and buffer conditions (pH, ionic strength) .
  • Metabolic stability testing : Use liver microsomes to identify degradation products that may affect activity .
  • Structural analogs comparison : Cross-reference with similar compounds (e.g., 2-(2-Aminoethyl)-1-methylpyrrolidine) to identify SAR trends .

Safety and Handling

Q. What precautions are necessary for handling this compound in laboratory settings?

  • Methodological Answer :
  • Personal protective equipment (PPE) : Gloves, lab coats, and eye protection to avoid dermal/ocular exposure .
  • Ventilation : Use fume hoods for reactions involving volatile solvents (e.g., dichloromethane) .
  • Waste disposal : Neutralize acidic/byproduct streams before disposal per local regulations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.